Cas no 1361694-05-4 (2'-Methyl-3,4,5,3'-tetrachlorobiphenyl)

• Product Name: 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl
• CAS No: 1361694-05-4
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4993443
• Update Time: 2025-10-29

2'-Methyl-3,4,5,3'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-9(3-2-4-10(7)14)8-5-11(15)13(17)12(16)6-8/h2-6H,1H3
• InChI Key： LHDYNSJSGNODLV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl

Research Brief on 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl (CAS: 1361694-05-4): Recent Advances and Implications

2'-Methyl-3,4,5,3'-tetrachlorobiphenyl (CAS: 1361694-05-4) is a chlorinated biphenyl compound that has garnered significant attention in recent years due to its potential environmental and toxicological impacts. As a member of the polychlorinated biphenyl (PCB) family, this compound has been studied extensively for its persistence in the environment, bioaccumulation potential, and possible health effects. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, environmental behavior, toxicological mechanisms, and potential applications in biomedical research.

Recent studies have highlighted the unique structural features of 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl, which distinguish it from other PCBs. The presence of a methyl group at the 2' position and chlorine atoms at the 3,4,5, and 3' positions influences its reactivity and interaction with biological systems. Advanced analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR), have been employed to characterize its molecular structure and stability under various environmental conditions.

In terms of environmental behavior, research has demonstrated that 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl exhibits moderate persistence in soil and water, with a half-life that varies depending on environmental factors such as temperature, pH, and microbial activity. Studies have also shown that this compound can undergo photodegradation under UV light, leading to the formation of less chlorinated derivatives. These findings are critical for assessing its long-term environmental impact and developing remediation strategies.

Toxicological investigations have revealed that 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl can interact with the aryl hydrocarbon receptor (AhR), a key player in the regulation of xenobiotic-metabolizing enzymes. Activation of AhR by this compound has been linked to oxidative stress, inflammation, and disruption of endocrine functions in animal models. Furthermore, recent in vitro studies have suggested potential genotoxic effects, warranting further investigation into its carcinogenic potential.

Despite its environmental and health concerns, 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl has also shown promise in biomedical research. Its ability to modulate specific biochemical pathways has prompted studies exploring its use as a molecular probe or tool compound in drug discovery. For instance, researchers have investigated its potential to inhibit certain enzymes involved in inflammatory diseases, opening new avenues for therapeutic development.

In conclusion, the latest research on 2'-Methyl-3,4,5,3'-tetrachlorobiphenyl (CAS: 1361694-05-4) underscores its dual role as an environmental contaminant and a potential biomedical tool. While its toxicological effects necessitate stringent regulatory measures, its unique chemical properties offer opportunities for innovative applications in science and medicine. Future studies should focus on elucidating its mechanisms of action, optimizing its use in research, and developing strategies to mitigate its environmental impact.